Cas no 443330-26-5 (4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 443330-26-5
• MF: C₂₁H₂₁N₃O₄S₂
• MW: 443.539142370224
• CID: 6295031
• PubChem ID: 4182436
• Update Time: 2025-10-20

4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• F0715-0003
• 4-[bis(prop-2-enyl)sulfamoyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• 443330-26-5
• Oprea1_745280
• AKOS001767358
• F0557-0010
• 4-[BIS(PROP-2-EN-1-YL)SULFAMOYL]-N-(4-METHOXY-1,3-BENZOTHIAZOL-2-YL)BENZAMIDE
• 4-(N,N-diallylsulfamoyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide
• SR-01000544109-1
• SR-01000544109

• Inchi： 1S/C21H21N3O4S2/c1-4-13-24(14-5-2)30(26,27)16-11-9-15(10-12-16)20(25)23-21-22-19-17(28-3)7-6-8-18(19)29-21/h4-12H,1-2,13-14H2,3H3,(H,22,23,25)
• InChI Key： FAWSQZCZVXNJTO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3C(=CC=CC=3S2)OC)=O)=CC=1)(N(CC=C)CC=C)(=O)=O

Computed Properties

• Exact Mass: 443.09734851g/mol
• Monoisotopic Mass: 443.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 125Ų

Additional information on 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide

Comprehensive Analysis of 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 443330-26-5)

The compound 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 443330-26-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a benzothiazole core and sulfamoyl functionality, this compound is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In recent years, the demand for sulfonamide derivatives like 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide has surged due to their versatility in medicinal chemistry. The compound's N-(4-methoxy-1,3-benzothiazol-2-yl) moiety is a key structural feature that enhances its binding affinity to biological targets. This has led to increased searches for "benzothiazole sulfonamide applications" and "CAS 443330-26-5 solubility" in scientific databases, reflecting its growing relevance.

One of the most frequently asked questions about this compound is its synthetic route. The preparation of 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide typically involves multi-step organic synthesis, starting from 4-chlorosulfonylbenzoic acid and 4-methoxy-2-aminobenzothiazole. Optimizing the yield and purity of this process is a hot topic in organic chemistry forums, with researchers sharing insights on "sulfamoylbenzamide synthesis" and "prop-2-en-1-yl group incorporation."

The pharmacological potential of CAS 443330-26-5 is another area of intense investigation. Preliminary studies suggest that its sulfamoylbenzamide scaffold may exhibit inhibitory effects on specific enzymes, making it a candidate for targeted therapy. This aligns with the current trend in precision medicine, where users often search for "small molecule inhibitors" and "benzothiazole-based drugs." The compound's 4-methoxy substituent further enhances its metabolic stability, a critical factor in drug development.

From a material science perspective, 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide has shown promise in the development of advanced polymers. Its allyl groups allow for cross-linking reactions, which are essential for creating high-performance materials. Searches for "sulfonamide-containing polymers" and "CAS 443330-26-5 material properties" have increased, highlighting its interdisciplinary appeal.

Environmental and toxicological studies of 443330-26-5 are also gaining traction. As regulatory agencies emphasize green chemistry, researchers are exploring the compound's biodegradability and eco-toxicity. Queries like "benzamide derivatives environmental impact" and "sulfamoyl safety profile" are common, reflecting the shift toward sustainable chemical practices.

In summary, 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 443330-26-5) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and growing body of research make it a subject of enduring interest in both academic and industrial settings.